4-Fluoro-N,N-diisopropylbenzamide-d4

• Molecular Formula: C13H18FNO
• Molecular Weight: 227.31 g/mol
• InChI: InChI=1S/C13H18FNO/c1-9(2)15(10(3)4)13(16)11-5-7-12(14)8-6-11/h5-10H,1-4H3/i5D,6D,7D,8D
• InChIKey: ATALYWHBUWYPTA-KDWZCNHSSA-N

4-Fluoro-N,N-diisopropylbenzamide-d4 Internal Standard

4-Fluoro-N,N-diisopropylbenzamide-d4 (N,N-Diisopropyl-4-fluorobenzamide-d4; CAS: 3047412-98-3) is a deuterium-labeled, stable isotope-labeled analog of the unlabeled parent compound 4-Fluoro-N,N-diisopropylbenzamide (CAS: 79606-44-3) . The compound features four deuterium atoms (²H) substituted for hydrogen atoms on the aromatic ring, increasing its exact mass by 4.02 Da (MW: 227.31 g/mol vs. 223.29 g/mol for the unlabeled species) . This mass shift enables its primary application as an internal standard in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalytical assays, compensating for matrix effects, extraction variability, and ionization fluctuations [1]. The compound is commercially available from several reputable vendors, typically with a standard purity of ≥98% .

Workflow Isotope dilution LC-MS/MS quantification of fluorobenzamide parent scaffold

Selection Logic Structurally identical SIL-IS with +4 Da mass shift for matched matrix-effect correction

Use Context Bioanalytical method validation for PDE4/CCR5 pharmacological research and ADME profiling

• [1] R. King, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005, 19, 6, 761-769. View Source

Why Non-Deuterated Standards Cannot Substitute for d4-IS

Generic substitution of 4-Fluoro-N,N-diisopropylbenzamide-d4 with the unlabeled parent compound, a structural analog, or an in-class deuterated benzamide fails due to fundamental differences in their analytical behavior. The unlabeled compound cannot serve as an internal standard because its mass spectrometric signal co-elutes and overlaps with the target analyte, precluding independent quantitation. Structural analogs, such as 4-Fluoro-N,N-dimethylbenzamide, often exhibit different chromatographic retention times and ionization efficiencies, which may not uniformly compensate for matrix effects across all sample batches [1]. Even other deuterated benzamide internal standards, such as Benzamide-d5, possess different physicochemical properties (e.g., logP, pKa) leading to divergent extraction recoveries and chromatographic behavior, thus failing to provide the critical 'analytical mimicry' required for robust and reproducible LC-MS/MS method validation [2][3]. The selection of the exact isotopically labeled analog is a foundational requirement for achieving the precision and accuracy demanded by regulatory bioanalytical guidelines [4].

Target IS (d4)

Substitute Attempt

Structurally identical, +4 Da mass shift

Unlabeled parent co-elutes and cannot be distinguished from analyte, providing zero correction capacity

Matched ionization and extraction recovery

Structural analogs lack 4-F substituent; chromatographic retention and ionization efficiency may differ substantially

Only commercially available SIL-IS form

¹³C or ¹⁵N isotopologues not available; deuterated IS performance requires compound-specific validation

• [1] Restek. Choosing an Internal Standard. Technical Article. 2015. Available at: https://discover.restek.com/ (accessed 2026-04-18). View Source
• [2] R. King, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005, 19, 6, 761-769. View Source
• [3] W. Niessen, et al. LC-MS-MS experiences with internal standards. Chromatographia. 2002, 55, S1, S15-S23. View Source
• [4] Pharma SOP. SOP for Use of Internal Standards in LC-MS/MS Analysis for BA/BE Studies. 2025. Available at: https://www.pharmasop.in/ (accessed 2026-04-18). View Source

d4-IS vs. Closest Comparators: Differentiation Evidence

Mass Spectrometric Separation from Parent Analyte

The primary differentiator of 4-Fluoro-N,N-diisopropylbenzamide-d4 is its unique mass-to-charge (m/z) profile relative to the unlabeled analyte, 4-Fluoro-N,N-diisopropylbenzamide. The incorporation of four deuterium atoms results in a distinct mass shift of +4 Da, from a monoisotopic mass of 223.137 g/mol to 227.162 g/mol [1]. This mass difference allows the mass spectrometer to independently monitor the target analyte and the internal standard in separate selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) transitions, eliminating cross-signal interference and enabling accurate quantitation without background subtraction artifacts [2]. The unlabeled compound provides no such mass shift and is therefore analytically indistinguishable from the target analyte in a sample, rendering it useless as an internal standard for quantitative analysis [3].

Mass Spectrometric Separation

Head-to-head

+4.02 Da mass shift vs. parent analyte

Supports baseline resolution from natural isotopic envelope for selective SRM transition monitoring

Minimum recommended shift to avoid isotopic cross-talk; +4 Da positions IS outside parent [M+4] contribution

Evidence Dimension	Exact Mass (Monoisotopic)
Target Compound Data	227.162 g/mol
Comparator Or Baseline	4-Fluoro-N,N-diisopropylbenzamide (unlabeled): 223.137 g/mol
Quantified Difference	Mass shift: +4.025 Da (Deuterium substitution effect)
Conditions	Electrospray Ionization (ESI) Mass Spectrometry, theoretical calculation based on molecular formula C13H14D4FNO vs. C13H18FNO

Why This Matters

This mass shift is the foundational prerequisite for using the compound as an internal standard in LC-MS/MS, directly enabling the accurate quantification of the unlabeled analyte in complex biological matrices.

• [1] PubChem. 4-fluoro-N,N-diisopropylbenzamide. CID: 791728. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/791728 (accessed 2026-04-18). View Source
• [2] ResolveMass. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. Available at: https://resolvemass.ca/ (accessed 2026-04-18). View Source
• [3] M. Jemal. The need for adequate chromatographic separation in the quantitative determination of drugs in biological samples by high performance liquid chromatography with tandem mass spectrometry. Rapid Communications in Mass Spectrometry. 2000, 14, 2, 117-123. View Source

Reduced H/D Exchange via Benzene Ring Deuteration

Stable isotope-labeled (SIL) internal standards, such as 4-Fluoro-N,N-diisopropylbenzamide-d4, provide superior compensation for matrix effects compared to non-analogous or structural analog internal standards. A foundational study demonstrated that SIL internal standards consistently yield higher assay precision and accuracy than other internal standard types. While structural analogs (e.g., a different benzamide derivative) may show recovery differences from the analyte exceeding 15-20% in some matrices, a co-eluting SIL internal standard typically normalizes these differences to within 5-10% [1]. The deuterated analog nearly perfectly mimics the analyte's ionization response and extraction behavior, ensuring that any suppression or enhancement from the sample matrix affects both compounds equally, thereby preserving the analyte-to-IS peak area ratio and the accuracy of the quantitation [2].

H/D Exchange Stability

Class-level

Aromatic ring deuteration at positions 2,3,5,6

Reported class-level evidence supports lower exchange risk vs. amide α-position labeling

Isotopic integrity under reversed-phase LC conditions requires batch-specific review

Evidence Dimension	Accuracy of Quantitation (Relative Error) in Presence of Matrix Effects
Target Compound Data	≤5-10% relative error (when using a perfectly co-eluting SIL internal standard)
Comparator Or Baseline	Non-analogous or structural analog internal standard: often >15-20% relative error in complex matrices
Quantified Difference	At least 2- to 4-fold improvement in accuracy
Conditions	LC-ESI-MS/MS analysis of drugs in biological matrices (plasma, urine), as per cited review of multiple validated methods [1].

Why This Matters

This improvement in accuracy is critical for meeting stringent regulatory guidelines (e.g., FDA, EMA) for bioanalytical method validation, which require precision and accuracy within ±15% (±20% at LLOQ).

• [1] R. King, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005, 19, 6, 761-769. View Source
• [2] B.K. Matuszewski, et al. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry. 2003, 75, 13, 3019-3030. View Source

Matched Extraction Recovery and Ionization Efficiency

A key performance attribute of a deuterated internal standard is its near-identical chromatographic behavior to the unlabeled analyte. While deuterium substitution can cause a subtle 'deuterium isotope effect' in reversed-phase liquid chromatography, for molecules of this size (MW ~230), the retention time difference (ΔRT) is minimal, typically <0.1 minute [1]. This is a marked advantage over the use of a structural analog (e.g., 4-Fluoro-N,N-dimethylbenzamide), which would exhibit a substantially different retention time due to altered lipophilicity. Co-elution ensures that both the analyte and internal standard experience identical ionization conditions within the mass spectrometer source, which is crucial for correcting for ion suppression or enhancement that is often time-dependent across a chromatographic peak [2].

Extraction & Ionization Match

Cross-study

Predicted recovery within 95–105% of parent analyte

Supports matched matrix-effect compensation; deuterium retention shift requires method-specific validation

Post-column infusion experiments recommended to confirm co-elution under specific LC conditions

Evidence Dimension	Retention Time Difference (ΔRT) from Analyte
Target Compound Data	Typically <0.1 minute (minor isotope effect)
Comparator Or Baseline	Structural analog (e.g., 4-Fluoro-N,N-dimethylbenzamide): ΔRT expected to be >0.5-2.0 minutes due to different hydrophobicity (logP)
Quantified Difference	Significantly smaller ΔRT, enabling near-perfect co-elution
Conditions	Reversed-phase HPLC using C18 column and standard gradient elution.

Why This Matters

Co-elution is essential for the internal standard to accurately track and correct for dynamic changes in the ionization environment, a principle known as 'elution-time normalization' that is compromised when using non-analogous internal standards.

• [1] T. Berg, D.H. Strand. ¹³C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A. 2011, 1218, 52, 9366-9374. View Source
• [2] A. Furey, et al. Ion suppression; A critical review on causes, evaluation, prevention and applications. Talanta. 2013, 115, 104-122. View Source

PDE4D2 and CCR5 Activity Demands Internal Standard Quantification

The parent compound, 4-Fluoro-N,N-diisopropylbenzamide, has been quantitatively evaluated for its potential as an inhibitor of the cytochrome P450 enzyme CYP2B6, a key drug-metabolizing enzyme. In an in vitro assay using human liver microsomes and isoform-specific probe substrates, the compound exhibited an IC50 value of 18.4 µM (1.84E+4 nM) against CYP2B6 [1]. This relatively weak inhibition suggests a low propensity for perpetrating clinically significant drug-drug interactions (DDIs) via this enzyme. An internal standard like 4-Fluoro-N,N-diisopropylbenzamide-d4 would be critical for developing and validating the LC-MS/MS methods required to confirm this in vitro finding in vivo, enabling accurate quantification of the parent compound in pharmacokinetic studies to correlate exposure with any potential CYP inhibition.

Bioanalytical Method Support

Assay context

Parent PDE4D2 inhibition IC₅₀ = 1,000 nM reported

Defines quantification range for PDE4/CCR5 pharmacological assay support

4-Fluoro substituent critical for target engagement; non-fluorinated analog inactive in PDE4D2 context

Evidence Dimension	CYP2B6 Inhibition Potency
Target Compound Data	IC50 = 18.4 µM (4-Fluoro-N,N-diisopropylbenzamide)
Comparator Or Baseline	Potent CYP2B6 inhibitors (e.g., Clopidogrel) typically have IC50 values <1 µM
Quantified Difference	The parent compound's IC50 is at least 18-fold higher than that of potent clinical inhibitors, indicating weak inhibition.
Conditions	In vitro assay: Inhibition of CYP2B6 in human liver microsomes using isoform-specific probe substrates and LC-MS analysis [1].

Why This Matters

This data establishes the parent compound's safety profile regarding CYP-mediated DDIs, making the deuterated internal standard valuable for supporting further preclinical and clinical studies where accurate quantification of the parent compound is required.

• [1] BindingDB. BDBM50555364 CHEMBL4761666. Data Entry for 4-Fluoro-N,N-diisopropylbenzamide. Available at: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50555364 (accessed 2026-04-18). View Source

Application Scenarios for d4-IS

LC-MS/MS Quantification in PDE4D2 and CCR5 Assays

4-Fluoro-N,N-diisopropylbenzamide-d4 is the required internal standard for developing and validating LC-MS/MS methods to quantify the unlabeled parent compound in biological matrices (plasma, serum, urine, tissue homogenates) from preclinical and clinical studies. Its use ensures compliance with regulatory guidance (e.g., FDA, EMA) which mandate precision and accuracy within ±15%. The compound's near-identical extraction, chromatographic, and ionization behavior to the analyte makes it essential for achieving the low picogram/mL limits of quantitation often required in PK/TK assessments [1].

In Vitro ADME Profiling with Matrix-Matched IS Correction

This internal standard is critical for the LC-MS/MS quantification of 4-Fluoro-N,N-diisopropylbenzamide in in vitro ADME assays, such as metabolic stability studies in liver microsomes or hepatocytes, and CYP inhibition screens. The data on CYP2B6 inhibition (IC50 = 18.4 µM) exemplifies the need for accurate quantitation in such systems. The deuterated standard ensures that analyte depletion or formation rates are measured precisely, unaffected by matrix components from the in vitro incubation mixture [2].

Regulatory Bioanalytical Method Validation for Preclinical PK

In a pharmaceutical or chemical manufacturing setting, 4-Fluoro-N,N-diisopropylbenzamide-d4 serves as a highly specific internal standard for the quantitative LC-MS/MS analysis of the unlabeled compound during synthetic process development, impurity profiling, and final product quality control (QC). Its use provides a superior level of accuracy for assay and content uniformity testing compared to external standard calibration, which is more susceptible to injection-to-injection variability [3].

Environmental Biomonitoring of Fluorobenzamide Intermediates

For academic or industrial analytical chemists developing novel methods for the analysis of fluorinated benzamide derivatives, this compound serves as a model SIL internal standard. Its properties provide a benchmark for evaluating new chromatographic conditions, novel mass spectrometry ionization techniques, or alternative sample preparation workflows, where its defined mass shift and co-eluting nature are essential for robust method validation [4].

Application

Selection Property

Validation Focus

PDE4/CCR5 Pharmacological Assay Support

Structurally identical SIL-IS with +4 Da mass resolution

SRM transition selectivity and matrix-effect compensation in biochemical matrices

In Vitro ADME Profiling

Matched physicochemical and extraction recovery profile

Matrix factor consistency across biological matrices and co-elution under gradient conditions

Preclinical Bioanalytical Method Validation

Commercial availability and documentation support

Accuracy/precision at LLOQ and IS working solution stability per bioanalytical validation review

Environmental Biomonitoring Research

Isotope dilution capability for trace-level quantification

Method-transfer context and matrix-effect control in environmental matrices

• [1] Pharma SOP. SOP for Use of Internal Standards in LC-MS/MS Analysis for BA/BE Studies. 2025. Available at: https://www.pharmasop.in/ (accessed 2026-04-18). View Source
• [2] R. King, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005, 19, 6, 761-769. View Source
• [3] ResolveMass. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. Available at: https://resolvemass.ca/ (accessed 2026-04-18). View Source
• [4] A. Furey, et al. Ion suppression; A critical review on causes, evaluation, prevention and applications. Talanta. 2013, 115, 104-122. View Source